2-((1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)sulfonyl)-1-(pyrrolidin-1-yl)ethanone
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Description
2-((1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)sulfonyl)-1-(pyrrolidin-1-yl)ethanone is a useful research compound. Its molecular formula is C21H27N3O4S and its molecular weight is 417.52. The purity is usually 95%.
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Scientific Research Applications
Potential Anticancer Activity
The synthesis of novel sulfones with biologically active moieties, starting from compounds structurally similar to our compound of interest, has been explored for their potential anticancer activity. These studies involve the design and synthesis of derivatives carrying hydrazide, 1,2-dihydropyridine, chromene, and benzochromene moieties. The in vitro evaluation of these compounds, including their anticancer activity against breast cancer cell lines, highlights the potential of structurally related sulfones in cancer research. Such compounds offer a foundation for developing new therapeutics targeting cancer cells (Bashandy et al., 2011).
DNA Interaction and Photo-cleavage
Research on derivatives of pyridine sulfonyl ethanone oxime, closely related to our compound, demonstrates their ability to cleave DNA under UV irradiation. This activity is significant for biotechnological applications, such as gene editing and molecular biology experiments where controlled DNA cleavage is essential. The interaction with DNA and the subsequent cleavage highlight the compound's potential in studying DNA-protein interactions, mechanisms of genetic diseases, and the development of new therapeutic strategies targeting DNA (Andreou et al., 2016).
Synthesis of Hydroxypyrrolidines and Hydroxypiperidines
The stereoselective synthesis of cis and trans 2,3-disubstituted pyrrolidines and piperidines from γ-oxygenated-α,β-unsaturated sulfones has been reported. These compounds are prepared through intramolecular conjugate addition, demonstrating the versatility of sulfones in synthesizing complex nitrogen-containing heterocycles. The method showcases the potential application of related compounds in synthesizing bioactive molecules and natural product analogues with potential pharmaceutical applications (Carretero et al., 1996).
Corrosion Inhibition
Cadmium(II) Schiff base complexes, including those with ligands derived from pyridin-2-yl-ethylidene and piperidin, demonstrate corrosion inhibition properties on mild steel in acidic environments. This application is crucial for materials science and engineering, offering insights into protecting metals from corrosion. The study bridges coordination chemistry with materials science, providing a foundation for developing new corrosion inhibitors (Das et al., 2017).
Properties
IUPAC Name |
2-[3-(2-oxo-2-pyrrolidin-1-ylethyl)sulfonylindol-1-yl]-1-piperidin-1-ylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3O4S/c25-20(22-10-4-1-5-11-22)15-24-14-19(17-8-2-3-9-18(17)24)29(27,28)16-21(26)23-12-6-7-13-23/h2-3,8-9,14H,1,4-7,10-13,15-16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVGFQQKYXNUWIC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)CN2C=C(C3=CC=CC=C32)S(=O)(=O)CC(=O)N4CCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.